3-(4-chlorophenyl)-N-[(4-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(4-chlorophenyl)-N-[(4-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H18ClN5O/c1-30-18-12-6-15(7-13-18)14-25-22-19-4-2-3-5-20(19)29-23(26-22)21(27-28-29)16-8-10-17(24)11-9-16/h2-13H,14H2,1H3,(H,25,26)
• InChI Key: DHNFWWSGCXRPFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=NC3=C(N=NN3C4=CC=CC=C42)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H18ClN5O
• Molecular Weight: 415.9 g/mol

Description

The compound “3-(4-chlorophenyl)-N-[(4-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine” is a derivative of quinazoline, which is a class of organic compounds with a two-ring structure, consisting of a benzene ring fused to a pyrimidine ring. This compound has several functional groups, including an amine group (-NH2), a methoxy group (-OCH3), and a chlorophenyl group (-C6H4Cl).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings (quinazoline and phenyl groups) would likely contribute to the compound’s stability and may influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the amine group might participate in reactions involving nucleophilic substitution or condensation. The chlorophenyl group could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups (like the amine and methoxy groups) could influence its solubility in different solvents.

Future Directions

Quinazoline derivatives are a focus of ongoing research due to their potential biological activities. Future studies could explore the synthesis of this specific compound and investigate its potential biological effects.